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Compound of Interest

Compound Name: Nfepp

CAS No.: 1422952-82-6

Cat. No.: B609549

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information and procedural steps for the safe and compliant

disposal of Nfepp (N-(3-fluoro-1-phenethylpiperidin-4-yl)-N-phenylpropionamide), a potent

opioid analgesic used in research. Due to its classification as a Schedule I controlled

substance in the United States and its potent pharmacological activity, stringent disposal

procedures are imperative to prevent environmental contamination and potential misuse.

Understanding Nfepp: Key Chemical Data
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. Below is a summary of key data for Nfepp.
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Property Value Source

Chemical Formula C22H27FN2O [1]

Molar Mass 354.469 g·mol−1 [2]

Appearance Solid [3]

CAS Number 1422952-84-8 [2]

Legal Status (US) Schedule I [2]

Core Principles of Nfepp Disposal
Specific disposal protocols for Nfepp are not extensively documented in publicly available

literature. Therefore, the following procedures are based on best practices for the disposal of

potent pharmaceutical compounds and hazardous chemical waste. Crucially, all personnel

must consult their institution's Environmental Health and Safety (EHS) department and adhere

to all local, state, and federal regulations.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Pure Nfepp Waste: Any expired or unwanted pure Nfepp should be considered hazardous

chemical waste.

Contaminated Materials: Items such as personal protective equipment (PPE), vials, and

other labware that have come into direct contact with Nfepp should be segregated as

hazardous waste.

Trace Contamination: Paraphernalia with trace amounts of contamination may, in some

jurisdictions, be managed as "trace chemotherapy waste" and incinerated. However, given

Nfepp's potency, it is prudent to manage all contaminated items as hazardous waste

unless otherwise directed by your EHS department.

Containment and Labeling:
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Place all Nfepp waste into a designated, leak-proof, and clearly labeled hazardous waste

container.

The label should include:

The words "Hazardous Waste"

The full chemical name: "N-(3-fluoro-1-phenethylpiperidin-4-yl)-N-phenylpropionamide

(Nfepp)"

The specific hazards (e.g., "Toxic," "Potent Opioid")

The accumulation start date.

Storage:

Store the waste container in a secure, designated satellite accumulation area.

Ensure the storage area is away from incompatible materials.

Disposal Request:

Once the container is full or the accumulation time limit is reached (as per institutional and

regulatory guidelines), arrange for pickup by a certified hazardous waste disposal

contractor through your institution's EHS department.

Decontamination:

Thoroughly decontaminate all surfaces and equipment that may have come into contact

with Nfepp using an appropriate cleaning agent as recommended by your institution's

safety protocols.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Nfepp in a

laboratory setting.
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Caption: Logical workflow for the safe disposal of Nfepp waste.

Disclaimer: The information provided here is intended as a general guide. Always prioritize your

institution's specific protocols and consult with your Environmental Health and Safety
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department for guidance on the proper disposal of Nfepp and other hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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